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Compound of Interest

Compound Name: MRL-650

Cat. No.: B8511984

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedural guidance for the proper disposal of MRL-650, a
chemical compound utilized in laboratory research. While MRL-650 is classified as a non-
hazardous substance, adherence to proper disposal protocols is crucial for maintaining a safe
laboratory environment and ensuring regulatory compliance. The following procedures are
based on standard laboratory safety practices for chemical waste management.

Chemical and Safety Data for MRL-650

For easy reference, the key identification and safety information for MRL-650 has been
compiled in the table below. This data is essential for the correct labeling and handling of the

waste stream.
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Identifier Value Source
Chemical Name MRL-650 GlpBio
Synonyms CBL1 Inverse Agonist 1 CP Lab Safety[1]
CAS Number 852315-00-5 GlpBio[2], CP Lab Safety[1]
Molecular Formula C25H18CI3N303 GlpBio[2]
Molecular Weight 514.79 GlpBio[2]
Hazard Classification N(_)t a hazardous substance or GlpBio[2]
mixture

) Considered non-hazardous for )
Transport Information GlpBio[2]
transport (DOT, IMDG, IATA)

Experimental Protocol: Disposal of MRL-650

The following step-by-step protocol outlines the recommended procedure for the disposal of
MRL-650 from a laboratory setting. This protocol is designed to minimize environmental
release and ensure the safety of all laboratory personnel.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Before handling MRL-650 waste, ensure you are wearing appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves.

e Conduct all waste handling procedures within a well-ventilated area or a chemical fume hood
to avoid inhalation of any dust or aerosols.[2]

2. Waste Segregation and Collection:
e Solid Waste:

o Collect un-used or expired solid MRL-650 in a designated, leak-proof, and sealable
container.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.calpaclab.com/mrl-650-95-purity-c25h18cl3n3o3-5-mg/aab-aa01wjd9-5mg
https://file.glpbio.com/quotepdf/sds.php?token=1MGFkwnIFW-QYopfNy0YUmd0Xc_tUiKZ2hgq-EKzdl8xQN568oGsLTlj7zrTm4uTtjLtp2Bq3X96yFdbpJwgVXJcEd6UOL2fXoJguSF3kYRVGpFUbWIU3M-LWmr99maO5RTqTHcu09LpU
https://www.calpaclab.com/mrl-650-95-purity-c25h18cl3n3o3-5-mg/aab-aa01wjd9-5mg
https://file.glpbio.com/quotepdf/sds.php?token=1MGFkwnIFW-QYopfNy0YUmd0Xc_tUiKZ2hgq-EKzdl8xQN568oGsLTlj7zrTm4uTtjLtp2Bq3X96yFdbpJwgVXJcEd6UOL2fXoJguSF3kYRVGpFUbWIU3M-LWmr99maO5RTqTHcu09LpU
https://file.glpbio.com/quotepdf/sds.php?token=1MGFkwnIFW-QYopfNy0YUmd0Xc_tUiKZ2hgq-EKzdl8xQN568oGsLTlj7zrTm4uTtjLtp2Bq3X96yFdbpJwgVXJcEd6UOL2fXoJguSF3kYRVGpFUbWIU3M-LWmr99maO5RTqTHcu09LpU
https://file.glpbio.com/quotepdf/sds.php?token=1MGFkwnIFW-QYopfNy0YUmd0Xc_tUiKZ2hgq-EKzdl8xQN568oGsLTlj7zrTm4uTtjLtp2Bq3X96yFdbpJwgVXJcEd6UOL2fXoJguSF3kYRVGpFUbWIU3M-LWmr99maO5RTqTHcu09LpU
https://file.glpbio.com/quotepdf/sds.php?token=1MGFkwnIFW-QYopfNy0YUmd0Xc_tUiKZ2hgq-EKzdl8xQN568oGsLTlj7zrTm4uTtjLtp2Bq3X96yFdbpJwgVXJcEd6UOL2fXoJguSF3kYRVGpFUbWIU3M-LWmr99maO5RTqTHcu09LpU
https://www.benchchem.com/product/b8511984?utm_src=pdf-body
https://www.benchchem.com/product/b8511984?utm_src=pdf-body
https://www.benchchem.com/product/b8511984?utm_src=pdf-body
https://file.glpbio.com/quotepdf/sds.php?token=1MGFkwnIFW-QYopfNy0YUmd0Xc_tUiKZ2hgq-EKzdl8xQN568oGsLTlj7zrTm4uTtjLtp2Bq3X96yFdbpJwgVXJcEd6UOL2fXoJguSF3kYRVGpFUbWIU3M-LWmr99maO5RTqTHcu09LpU
https://www.benchchem.com/product/b8511984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8511984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Label the container clearly as "MRL-650 Waste" and include the CAS number (852315-00-
5).

o Contaminated materials such as weigh boats, pipette tips, and gloves should also be
placed in this container.

Liguid Waste (Solutions):

o If MRL-650 has been dissolved in a solvent, the entire solution should be treated as
chemical waste.

o Collect the liquid waste in a separate, sealed, and shatter-resistant container.

o Label the container with "MRL-650 Waste Solution" and list all solvent components and
their approximate concentrations.

o Do not dispose of MRL-650 solutions down the drain.

. Storage of Chemical Waste:

Store the sealed waste containers in a cool, well-ventilated, and designated chemical waste
storage area.[2]

Keep the waste containers away from direct sunlight and sources of ignition.[2]

Ensure the storage area is secure and only accessible to authorized personnel.

. Final Disposal:

Arrange for the collection of the MRL-650 waste by your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal contractor.

Follow all institutional, local, state, and federal regulations for the disposal of chemical waste.

[2]

Provide the waste manifest or any required documentation to the disposal service,
accurately detailing the contents of the waste containers.
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MRL-650 Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of MRL-650, from initial
handling to final disposal.
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Caption: MRL-650 Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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